Cas no 1075728-85-6 (3-Bromo-7-(4-methoxybenzyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine)

• Product Name: 3-Bromo-7-(4-methoxybenzyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine
• CAS No: 1075728-85-6
• MF: C₁₄H₁₆BrN₃O
• MW: 322.200342178345
• CID: 1029774
• PubChem ID: 58378169
• Update Time: 2025-09-25

3-Bromo-7-(4-methoxybenzyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-7-(4-methoxybenzyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine
• 3-bromo-7-[(4-methoxyphenyl)methyl]-6,8-dihydro-5H-imidazo[1,5-a]pyrazine
• 3-Bromo-7-[(4-methoxyphenyl)methyl]-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine
• SCHEMBL1777855
• 1075728-85-6
• DTXSID30729156

• Inchi： 1S/C14H16BrN3O/c1-19-13-4-2-11(3-5-13)9-17-6-7-18-12(10-17)8-16-14(18)15/h2-5,8H,6-7,9-10H2,1H3
• InChI Key： ONPIGJLKIWKAIQ-UHFFFAOYSA-N
• SMILES： BrC1=NC=C2CN(CC3C=CC(=CC=3)OC)CCN21

Computed Properties

• Exact Mass: 321.04767g/mol
• Monoisotopic Mass: 321.04767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-Bromo-7-(4-methoxybenzyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine

3-Bromo-7-(4-methoxybenzyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine: A Comprehensive Overview

The compound 3-Bromo-7-(4-methoxybenzyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine (CAS No. 1075728-85-6) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of imidazopyrazines, which are known for their unique structural properties and versatile applications in drug discovery and materials science. The presence of a bromine atom at position 3 and a 4-methoxybenzyl group at position 7 introduces additional functional complexity, making this compound a valuable subject for both academic and industrial investigations.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-Bromo-7-(4-methoxybenzyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine with high purity and yield. Researchers have employed various methodologies to construct the imidazopyrazine core, including cyclization reactions and multi-component coupling strategies. These methods not only enhance the efficiency of synthesis but also allow for fine-tuning of the molecule's properties to suit specific applications.

The structural uniqueness of 3-Bromo-7-(4-methoxybenzyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine lies in its fused bicyclic system and the substituents attached to it. The imidazopyrazine ring system provides a rigid framework that can be further modified to introduce diverse functionalities. The bromine atom at position 3 serves as an electrophilic site for nucleophilic substitutions or coupling reactions, while the 4-methoxybenzyl group at position 7 introduces steric bulk and electronic effects that can influence the molecule's reactivity and solubility.

One of the most promising applications of this compound is in drug discovery. The imidazopyrazine scaffold has been identified as a potential lead structure for developing bioactive molecules targeting various therapeutic areas. For instance, recent studies have demonstrated that analogs of 3-Bromo-7-(4-methoxybenzyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine exhibit potent inhibitory activity against key enzymes involved in cancer progression. This highlights the compound's potential as a starting material for designing novel anticancer agents.

In addition to its role in drug discovery, 3-Bromo-7-(4-methoxybenzyl)-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine has shown promise in materials science. Its rigid structure and functional substituents make it an attractive candidate for constructing advanced materials such as organic semiconductors or coordination polymers. Researchers have explored its ability to form self-assembled monolayers or integrate into nanomaterials with tailored electronic properties.

The synthesis of 3-Bromo-7-(4-methoxybenzyl)-5,6,7